Cas no 59718-85-3 (3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile)

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile is a versatile chemical intermediate featuring a pyridine core with a methyl substituent and a β-ketonitrile functional group. This structure makes it valuable in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceuticals. The presence of both the pyridine ring and the nitrile group enhances its reactivity, enabling applications in nucleophilic additions, cyclizations, and other transformations. Its well-defined molecular framework ensures consistent performance in synthetic routes. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream processes. Suitable for research and industrial-scale applications requiring precise functional group manipulation.

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile structure

59718-85-3 structure

Product Name:3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile

CAS No:59718-85-3

MF:C₉H₈N₂O

MW:160.17262172699

CID:365925

PubChem ID:12264488

Update Time:2025-06-06

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile
- 2-Pyridinepropanenitrile,3-methyl-b-oxo-
- 3-Methyl-beta-oxo-2-pyridinepropanenitrile
- 3-METHYL-B-OXO-2-PYRIDINEPROPANENITRILE
- 2-Cyanacetyl-3-picolin
- 2-Pyridinepropanenitrile,3-methyl-
- 3-(3-methyl-pyridin-2-yl)-3-oxo-propionitrile
- 3-methyl-?-oxo-2-Pyridinepropanenitrile
- AG-G-13031
- AK129094
- A-oxo-
- CTK5B0375
- PubChem12084
- DTXSID90483065
- SB54612
- AKOS006325792
- 59718-85-3
- FT-0604227
- 3-(4-METHYL-PIPERAZIN-1-YL)-PROPIONICACIDHYDRAZIDE
- A8379
- MDL： MFCD11519236
- Inchi： 1S/C9H8N2O/c1-7-3-2-6-11-9(7)8(12)4-5-10/h2-3,6H,4H2,1H3
- InChI Key： WFPWYSFNRMIWAJ-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C(C)=CC=CN=1

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 53.8Å²

Experimental Properties

Density: 1.141
Boiling Point: 328.021°C at 760 mmHg
Flash Point: 152.182°C
Refractive Index: 1.536
PSA: 53.75

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile Pricemore >>

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